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Compound of Interest

Compound Name: Decanamide

Cat. No.: B1670024 Get Quote

An In-Depth Technical Guide to the Molecular Structure and Properties of Decanamide

Introduction
Decanamide (CAS No. 2319-29-1), a primary fatty amide derived from decanoic acid, is a

molecule of significant interest in various scientific and industrial fields.[1][2] Structurally

characterized by a ten-carbon aliphatic chain attached to an amide functional group, its unique

physicochemical properties make it a versatile compound. This guide provides a

comprehensive technical overview of decanamide, covering its molecular structure,

physicochemical properties, synthesis, analytical characterization, and applications, with a

particular focus on its relevance to researchers and professionals in drug development.

Molecular and Structural Identity
The fundamental characteristics of decanamide are defined by its molecular structure and

weight. It is classified as a primary fatty amide, featuring a saturated 10-carbon acyl chain

linked to an amino group.[2][3]

Chemical Identifiers
Precise identification is critical in scientific research. Decanamide is cataloged under several

internationally recognized systems:

IUPAC Name: decanamide[2]

Chemical Formula: C₁₀H₂₁NO[4][5]
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CAS Registry Number: 2319-29-1[5]

Synonyms: n-Decanamide, Capramide, Decanoic acid amide, Decylamide[1][4][5]

Canonical SMILES: CCCCCCCCCC(=O)N[2]

InChI: InChI=1S/C10H21NO/c1-2-3-4-5-6-7-8-9-10(11)12/h2-9H2,1H3,(H2,11,12)[5]

InChIKey: TUTWLYPCGCUWQI-UHFFFAOYSA-N[5]

Molecular Structure
The structure of decanamide consists of two key components: a nonpolar, hydrophobic ten-

carbon alkyl chain and a polar, hydrophilic primary amide functional group (-CONH₂). This

amphipathic nature is the foundation of many of its applications, such as its use as a

surfactant. The amide group's ability to participate in hydrogen bonding significantly influences

its physical properties, such as its melting point and solubility.[3]

Caption: 2D molecular structure of Decanamide (C₁₀H₂₁NO).

Physicochemical and Quantitative Data
The molecular weight and physical properties of decanamide are essential for its application in

experimental and industrial settings.

Molecular Weight: 171.28 g/mol [2][4]

Exact Mass: 171.162314293 Da[2]

Monoisotopic Mass: 171.162314293 Da[1]

The following table summarizes key physicochemical properties, providing researchers with the

necessary data for experimental design and modeling.
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Property Value Source

Appearance
White to off-white crystalline

solid/powder
[3][6]

Melting Point 98 - 108 °C [1][7][8]

Boiling Point ~305.2 °C at 760 mmHg [1][8]

Density ~0.881 g/cm³ [8]

Flash Point ~138.4 °C [8]

Water Solubility Limited/Insoluble [3][9]

Organic Solvent Solubility
Soluble in ethanol, ether, and

chloroform
[3][9]

Topological Polar Surface Area 43.1 Å² [1]

XLogP3 3.4 [2]

Synthesis and Analytical Characterization
General Synthesis Pathway
Decanamide and its derivatives are commonly synthesized via nucleophilic acyl substitution. A

prevalent laboratory and industrial method involves the reaction of an activated form of

decanoic acid, such as decanoyl chloride, with an amine.[10] The amine's lone pair of electrons

attacks the electrophilic carbonyl carbon of the decanoyl chloride, leading to the formation of a

tetrahedral intermediate, which then eliminates a chloride ion to yield the amide.[10]
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(Wash with acid, base, brine)

Purification
(Recrystallization or Chromatography)

Pure Decanamide
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Caption: Generalized workflow for the synthesis of Decanamide.

Analytical Characterization Protocols
Accurate characterization is paramount to verify the identity and purity of synthesized or

procured decanamide. A multi-technique approach is typically employed.

Spectroscopic Methods:

Mass Spectrometry (MS): Used to confirm the molecular weight (m/z 171.28) and

fragmentation pattern.[5][11]

Infrared (IR) Spectroscopy: Identifies characteristic functional groups. Key peaks include N-H

stretching (around 3200-3400 cm⁻¹) and C=O stretching (around 1640-1680 cm⁻¹).[2][12]
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Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed structural information

by analyzing the chemical environment of ¹H and ¹³C nuclei.[2][13]

Chromatographic Methods: Chromatography is essential for separating decanamide from

reaction mixtures and assessing its purity.[14] High-Performance Liquid Chromatography

(HPLC) and Gas Chromatography (GC) are commonly used.[5][15]

Experimental Protocol: HPLC Analysis of Decanamide

This protocol outlines a general method for the analysis of decanamide using reverse-phase

HPLC, a technique suitable for moderately polar compounds.[15]

Column Preparation:

Select a suitable reverse-phase column (e.g., C18 or Newcrom R1).[15]

Equilibrate the column with the mobile phase for at least 30 minutes or until a stable

baseline is achieved.

Mobile Phase Preparation:

Prepare a mobile phase consisting of acetonitrile and water.[15]

For improved peak shape and resolution, an acid modifier like formic acid (for MS

compatibility) or phosphoric acid can be added.[15]

Degas the mobile phase using sonication or vacuum filtration to prevent bubble formation.

Sample Preparation:

Accurately weigh a small amount of the decanamide sample.

Dissolve the sample in a suitable solvent (e.g., acetonitrile or methanol) to a known

concentration (e.g., 1 mg/mL).

Filter the sample solution through a 0.45 µm syringe filter to remove any particulate matter.

Chromatographic Conditions:
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Injection Volume: 5-20 µL

Flow Rate: 1.0 mL/min

Detection: UV detector at a suitable wavelength (e.g., 210 nm) or a Mass Spectrometer

(MS).

Run Time: Sufficiently long to allow for the elution of the decanamide peak and any

impurities.

Data Analysis:

Integrate the peak corresponding to decanamide to determine its retention time and peak

area.

Purity can be assessed by calculating the percentage area of the main peak relative to the

total area of all peaks.

Applications in Drug Development and Research
Decanamide and its derivatives are valuable in several industrial and research contexts,

including pharmaceuticals and agrochemicals.[3][16]

Pharmaceutical Excipient: It can be used as a formulation excipient to improve the solubility

and bioavailability of poorly water-soluble active pharmaceutical ingredients (APIs).[17] Its

ability to enhance permeability across biological membranes is particularly useful for

transdermal drug delivery systems.[17]

Chemical Intermediate: Decanamide serves as a building block in the synthesis of more

complex molecules, including various pharmaceuticals.[3] The related compound, N,N-

Dimethyldecanamide, is noted as a crucial intermediate and solvent in the production of

antibiotics and antifungal agents.[16][18]

Biological Activity: Research has indicated that decanamide possesses a range of biological

activities. These include potential anti-inflammatory, antibacterial, antitumor, and

neuroprotective effects, making it a subject of interest for drug discovery programs.[9][17]
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Industrial Applications: Beyond the pharmaceutical realm, it is used as a surfactant, lubricant,

and plasticizer in the production of polymers and personal care products like lotions and

creams.[3][16]

Safety, Handling, and Storage
Proper handling and storage of decanamide are essential to ensure laboratory safety.

Hazard Identification: Decanamide is classified as harmful if swallowed and may cause skin

and respiratory irritation.[2][6]

Personal Protective Equipment (PPE): Standard laboratory PPE, including safety goggles,

gloves, and a lab coat, should be worn when handling the compound.[19][20]

Handling: Handle in a well-ventilated area, preferably within a fume hood, to avoid inhalation

of dust or vapors. Avoid contact with skin and eyes.[19]

Storage: Store in a tightly sealed container in a cool, dry place away from incompatible

materials.[6][9]

Conclusion
Decanamide is a fundamentally important fatty amide with a well-defined molecular structure

and a versatile range of applications. Its amphipathic character, coupled with its biological

activities, makes it a valuable tool for researchers in materials science, chemistry, and

particularly in drug development, where it functions as both a synthetic intermediate and a

functional excipient. A thorough understanding of its physicochemical properties, synthesis, and

analytical characterization is critical for its effective and safe utilization in advanced scientific

research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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